1-(5-Amino-2,4-dimethyl-phenyl)hexahydropyrimidine-2,4-dione

• Molecular Formula: C12H15N3O2
• Molecular Weight: 233.27 g/mol
• IUPAC Name: 1-(5-amino-2,4-dimethylphenyl)-1,3-diazinane-2,4-dione
• InChI: InChI=1S/C12H15N3O2/c1-7-5-8(2)10(6-9(7)13)15-4-3-11(16)14-12(15)17/h5-6H,3-4,13H2,1-2H3,(H,14,16,17)
• InChI Key: BTCKGSNVHQAIET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1N)N2CCC(=O)NC2=O)C

Description

1-(5-amino-2,4-dimethylphenyl)-1,3-diazinane-2,4-dione is a chemical compound with a molecular formula of C15H16N2O. It is known for its unique structure and properties, making it a subject of interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(5-amino-2,4-dimethylphenyl)-1,3-diazinane-2,4-dione typically involves the reaction of 5-amino-2,4-dimethylphenyl with diazinane-2,4-dione under controlled conditions. The reaction is carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its desired form.

Chemical Reactions Analysis

Types of Reactions

1-(5-amino-2,4-dimethylphenyl)-1,3-diazinane-2,4-dione undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, reduction may produce reduced forms of the compound, and substitution reactions may result in derivatives with different functional groups.

Scientific Research Applications

1-(5-amino-2,4-dimethylphenyl)-1,3-diazinane-2,4-dione has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and applications in drug development.

Industry: Utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(5-amino-2,4-dimethylphenyl)-1,3-diazinane-2,4-dione involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific context and application of the compound.

Comparison with Similar Compounds

Similar Compounds

N-(5-amino-2,4-dimethylphenyl)benzamide: A compound with a similar structure but different functional groups.

2,4-dimethyl-5-aminoacetanilide: Another related compound with distinct properties.

Uniqueness

1-(5-amino-2,4-dimethylphenyl)-1,3-diazinane-2,4-dione stands out due to its unique combination of functional groups and structural features, which contribute to its distinct chemical and biological properties. Its versatility in various reactions and applications makes it a valuable compound in scientific research and industrial processes.